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For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide explores the pivotal role of p34cdc2 kinase, a master regulator of
the eukaryotic cell cycle. We will delve into its core functions, intricate regulatory mechanisms,
and its critical involvement in the G1/S and G2/M phase transitions. This document provides a
comprehensive overview for researchers investigating cell cycle control, scientists developing

novel therapeutic strategies, and professionals in the field of drug development.

Core Function and Significance

The p34cdc?2 kinase, also known as Cyclin-Dependent Kinase 1 (CDK1), is a serine/threonine
protein kinase that acts as the engine of the cell cycle, driving cells from one phase to the next.
[1] Its activity is fundamental for the orderly execution of events such as DNA replication and
mitosis. The protein level of p34cdc2 remains relatively constant throughout the cell cycle;
however, its kinase activity is tightly regulated, peaking at the G2/M transition to initiate mitosis.

Regulation of p34cdc2 Kinase Activity

The activity of p34cdc2 is meticulously controlled by two primary mechanisms: association with
regulatory subunits called cyclins and reversible phosphorylation.

1. Cyclin Binding: The association of p34cdc2 with cyclins is a prerequisite for its kinase
activity. Different classes of cyclins accumulate and are subsequently degraded at specific
phases of the cell cycle, thereby dictating the timing of p34cdc2 activation. The primary mitotic
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cyclin partner for p34cdc2 is Cyclin B. The formation of the p34cdc2-Cyclin B complex, also
known as the Maturation-Promoting Factor (MPF), is essential for entry into mitosis.

2. Phosphorylation: The activity of the p34cdc2-cyclin complex is further fine-tuned by a series
of phosphorylation and dephosphorylation events at key amino acid residues.

« Inhibitory Phosphorylation: Phosphorylation of Threonine 14 (Thr14) and Tyrosine 15 (Tyrl5)
within the ATP-binding site of p34cdc?2 inhibits its kinase activity.[2][3][4][5] These
phosphorylations are catalyzed by the Weel and Mytl kinases and serve to keep the
p34cdc2-Cyclin B complex inactive during the S and G2 phases, preventing premature entry
into mitosis.[2][6]

» Activating Phosphorylation: For full activation, p34cdc2 must be phosphorylated on
Threonine 161 (Thr161) by the CDK-Activating Kinase (CAK). This phosphorylation event
occurs after cyclin binding and is crucial for the proper conformation of the kinase's active
site.

o Activation at G2/M: The transition from G2 to M phase is triggered by the dephosphorylation
of the inhibitory Thrl4 and Tyrl5 residues. This is carried out by the dual-specificity
phosphatase Cdc25. The activation of Cdc25, in turn, is regulated by upstream kinases,
creating a feedback loop that ensures a rapid and irreversible commitment to mitosis.

Quantitative Analysis of p34cdc2 Activity and
Phosphorylation

The dynamic regulation of p34cdc2 results in fluctuating kinase activity and phosphorylation
states throughout the cell cycle. The following tables summarize the relative changes in these
parameters.
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Signaling Pathways

The regulation of p34cdc2 is embedded within a complex network of signaling pathways that

ensure the fidelity of the cell cycle.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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